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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171 Get Quote

AN-HPLC-001

Introduction
Prohexadione-calcium is a plant growth regulator used in apple orchards to control vegetative

growth.[1] Its use necessitates reliable analytical methods to monitor residue levels in apple

matrices to ensure they comply with regulatory limits. This application note details a robust

High-Performance Liquid Chromatography with Ultraviolet-Visible Diode Array Detection

(HPLC-UVD) method for the quantitative determination of prohexadione residues in apples.

The method involves a straightforward extraction and cleanup procedure, followed by reversed-

phase HPLC analysis.
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Compound Prohexadione

Chemical Structure

[2]

IUPAC Name
3,5-dioxo-4-propanoylcyclohexane-1-carboxylic

acid[3]

Molecular Formula C10H12O5[3]

Molecular Weight 212.20 g/mol [3]

UV-Vis Absorption
Maximum absorption at 273 nm in a neutral

solution.

Method Performance
A summary of the method's performance characteristics is provided in the table below,

demonstrating its suitability for routine analysis of prohexadione residues in apples.

Parameter Result

Linearity Range 0.02 - 2.5 mg/kg

Correlation Coefficient (r²) >0.9988

Limit of Detection (LOD) 0.005 mg/kg

Limit of Quantitation (LOQ) 0.02 mg/kg

Accuracy (Recovery) 84.1 - 94.1%

Precision (RSD) 2.4 - 6.9%
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Scope
This protocol describes the procedure for the determination of prohexadione residues in

apples using HPLC-UVD.

Principle
Prohexadione residues are extracted from apple samples with acidic acetonitrile. An ion-

suppression liquid-liquid partitioning step is followed by cleanup using an anion exchange solid-

phase extraction (SPE) cartridge. The final extract is analyzed by reversed-phase HPLC with

UV detection.

Reagents and Materials
Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid

Sodium chloride

Anhydrous sodium sulfate

Prohexadione analytical standard

Solid Phase Extraction (SPE) cartridges: Anion exchange

Instrumentation
High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Visible Diode

Array Detector (UVD).

Analytical balance

Homogenizer
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Centrifuge

Rotary evaporator

Vortex mixer

Syringe filters (0.45 µm)

Sample Preparation
A detailed workflow for sample preparation is outlined below.
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Extraction

Liquid-Liquid Partitioning

Solid-Phase Extraction (SPE) Cleanup

Homogenize 10g apple sample with 20 mL acidic acetonitrile

Centrifuge and collect supernatant

Add NaCl to supernatant

Partition with an appropriate organic solvent

Collect and dry the organic phase

Reconstitute residue in appropriate solvent

Condition anion exchange SPE cartridge

Load sample onto SPE cartridge

Wash cartridge to remove interferences

Elute Prohexadione

Evaporate eluate to dryness and reconstitute

Ready for HPLC-UVD Analysis

Filter through 0.45 µm syringe filter

Click to download full resolution via product page

Caption: Sample Preparation Workflow.
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HPLC-UVD Operating Conditions
Parameter Condition

Column C18 reversed-phase column

Mobile Phase Gradient elution with acetonitrile and water

Flow Rate 1.0 mL/min (typical)

Injection Volume 20 µL (typical)

Column Temperature 25 °C (typical)

UV Detection Wavelength 273 nm

Calibration
Prepare a series of standard solutions of prohexadione in a suitable solvent. The

concentration range should encompass the expected residue levels in the samples and the

method's linear range (0.02 - 2.5 mg/kg). Inject the standards into the HPLC system and

construct a calibration curve by plotting the peak area against the concentration.

Analysis and Calculation
Inject the prepared apple sample extracts into the HPLC-UVD system. Identify the

prohexadione peak based on the retention time obtained from the standard solutions. Quantify

the amount of prohexadione in the sample using the calibration curve. The concentration of

prohexadione in the original apple sample is calculated using the following formula:

Residue (mg/kg) = (C x V) / M

Where:

C = Concentration of prohexadione in the final extract (mg/L) from the calibration curve.

V = Final volume of the extract (L).

M = Mass of the apple sample (kg).
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To ensure the reliability of the results, the following quality control measures should be

implemented:

Analyze a reagent blank with each batch of samples to check for contamination.

Analyze a fortified apple sample (spike) with each batch to assess method recovery.

Inject a calibration standard periodically during the analytical run to monitor instrument

performance.

The logical relationship for ensuring data quality is depicted below.
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Method Validation

Routine Quality Control

Linearity

Reliable Analytical Data

Accuracy (Recovery)

Precision (RSD)

Limit of Detection

Limit of Quantitation

Reagent Blank

Matrix Spike

Calibration Standard Check

Click to download full resolution via product page

Caption: Data Quality Assurance Logic.
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[https://www.benchchem.com/product/b163171#hplc-uvd-method-for-prohexadione-residue-
analysis-in-apples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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